Cas no 2229191-99-3 (2,2-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229191-99-3
• MF: C₁₃H₁₁F₂NO₃
• MW: 267.228150606155
• CID: 6197724
• PubChem ID: 165838136
• Update Time: 2025-08-05

2,2-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic acid
• 2229191-99-3
• EN300-1955122

• Inchi： 1S/C13H11F2NO3/c1-19-8-3-2-7-4-10(16-9(7)5-8)12(11(17)18)6-13(12,14)15/h2-5,16H,6H2,1H3,(H,17,18)
• InChI Key： HGNKBSKOHHVBIA-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1=CC2C=CC(=CC=2N1)OC)F

Computed Properties

• Exact Mass: 267.07069954g/mol
• Monoisotopic Mass: 267.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 2,2-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 2,2-Difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic Acid (CAS: 2229191-99-3)

The compound 2,2-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic acid (CAS: 2229191-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based therapeutics. The presence of the difluorocyclopropane moiety, combined with the indole scaffold, has been shown to enhance metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 2,2-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic acid exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively targets cyclooxygenase-2 (COX-2) with a selectivity index superior to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory agents.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between this compound and its biological targets. Density functional theory (DFT) calculations have revealed that the difluorocyclopropane ring induces conformational changes in the target proteins, enhancing binding affinity and specificity. These computational insights are being leveraged to design derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, potential off-target effects, and long-term toxicity profiles need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the development of this compound and its derivatives.

In conclusion, 2,2-difluoro-1-(6-methoxy-1H-indol-2-yl)cyclopropane-1-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activity underscore its potential as a therapeutic agent. Continued exploration of its mechanisms of action and optimization of its chemical properties will be critical for its successful translation into clinical use.